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For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl cis-15-tetracosenoate, also known as methyl nervonate or selacholeic acid methyl
ester, is a long-chain monounsaturated fatty acid methyl ester (FAME). It is the methyl ester
derivative of nervonic acid (cis-15-tetracosenoic acid), a crucial component of sphingolipids in
the myelin sheath of nerve fibers. This technical guide provides a comprehensive overview of
the structure, properties, and analytical characterization of Methyl cis-15-tetracosenoate.
Detailed experimental protocols for its synthesis and analysis, along with spectroscopic data,
are presented. Furthermore, its biological significance, particularly its role in neuronal health
and potential as a therapeutic agent in neurological disorders, is discussed with a focus on its
interaction with cellular signaling pathways.

Chemical Structure and Properties

Methyl cis-15-tetracosenoate is characterized by a 25-carbon chain with a methyl ester group
at one end and a single cis-double bond located at the 15th carbon atom (counting from the
carboxyl carbon).

Chemical Structure:

Caption: 2D structure of Methyl cis-15-tetracosenoate.
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Physicochemical Properties

A summary of the key physicochemical properties of Methyl cis-15-tetracosenoate is provided

in the table below.

Property Value Reference(s)
methyl (152)-tetracos-15-
IUPAC Name [1]
enoate
Methyl nervonate, Selacholeic
Synonyms ) [1][2]
acid methyl ester
CAS Number 2733-88-2 [1][2]
Chemical Formula C25H4802 [1112]
Molecular Weight 380.65 g/mol [11[2]
Appearance Liquid at room temperature [3]
Melting Point 14-15°C [4]
Boiling Point 186 - 202 °C [41[5]
Purity >98.0% (GC) [6]
Storage Temperature -20°C [6]

Experimental Protocols

Synthesis of Methyl cis-15-tetracosenoate

Methyl cis-15-tetracosenoate is typically synthesized by the esterification of its corresponding

free fatty acid, nervonic acid.

Protocol: Acid-Catalyzed Esterification of Nervonic Acid

 Dissolution: Dissolve 1 gram of nervonic acid in 20 mL of anhydrous methanol in a round-

bottom flask.
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o Catalyst Addition: Slowly add 0.5 mL of concentrated sulfuric acid to the solution while
stirring.

o Reflux: Heat the mixture to reflux at 65-70°C for 2-4 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).

o Neutralization: After cooling to room temperature, slowly add a saturated solution of sodium
bicarbonate to neutralize the excess acid until the effervescence ceases.

o Extraction: Transfer the mixture to a separatory funnel and extract the methyl ester with 3 x
30 mL of hexane or diethyl ether.

e Washing: Wash the combined organic layers with 2 x 30 mL of distilled water and then with
30 mL of brine.

» Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and
evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude
Methyl cis-15-tetracosenoate.

 Purification: The crude product can be further purified by column chromatography on silica
gel using a hexane:ethyl acetate gradient.
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Caption: Workflow for the synthesis of Methyl cis-15-tetracosenoate.

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary method for the identification
and quantification of Methyl cis-15-tetracosenoate.

Protocol: GC-MS Analysis
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e Instrumentation: A gas chromatograph coupled with a mass spectrometer (e.g., Agilent
7890B GC with 5977A MSD).

e Column: A polar capillary column, such as a DB-23 (50% cyanopropyl)-methylpolysiloxane
column (e.g., 60 m x 0.25 mm i.d., 0.25 um film thickness).

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Injector Temperature: 250°C.
e Oven Temperature Program:

o Initial temperature: 150°C, hold for 1 min.

o Ramp 1: Increase to 200°C at a rate of 10°C/min.

o Ramp 2: Increase to 240°C at a rate of 5°C/min, hold for 10 min.
e MSD Parameters:

o lon Source Temperature: 230°C.

o Quadrupole Temperature: 150°C.

o Electron lonization (EI) at 70 eV.

o Scan Range: m/z 50-550.

o Sample Preparation: Dissolve the sample in hexane at a concentration of approximately 1
mg/mL. Inject 1 L into the GC.

« |dentification: The retention time and the mass spectrum of the sample are compared with
those of a certified reference standard of Methyl cis-15-tetracosenoate.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
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The following tables summarize the expected *H and 3C NMR chemical shifts for Methyl cis-
15-tetracosenoate in CDCIs. These are based on typical values for long-chain fatty acid
methyl esters.

Table 1: Predicted *H NMR Spectral Data

Chemical Shift (6, ppm) Multiplicity Assighment

-CH=CH- (vinylic protons, C15-
5.34 t

H, C16-H)

-COOCHs (methyl ester
3.67 S

protons)

-CH2-COO- (methylene
2.30 t

protons a to carbonyl, C2-H)

-CH2-CH=CH-CHz2- (allylic
2.01 m

protons, C14-H, C17-H)

-CH2-CH2-COO- (methylene
1.63 m

protons 3 to carbonyl, C3-H)

-(CHz2)n- (methylene protons of
1.25 brs (CHa)n-( ) Y P

the long chain)

-CHs (terminal methyl protons,
0.88 t

C24-H)

Table 2: Predicted 13C NMR Spectral Data
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Chemical Shift (6, ppm)

Assignment

174.3 -COO- (carbonyl carbon)

129.9 -CH=CH- (vinylic carbons, C15, C16)

51.4 -COOCHSs (methyl ester carbon)

341 -CH2-COO- (methylene carbon a to carbonyl,
' C2)

31.9-29.1 -(CHz2)n- (methylene carbons of the long chain)

27.2 -CHz2-CH= (allylic carbons, C14, C17)

4.9 -CHz2-CH2-COO- (methylene carbon (3 to
' carbonyl, C3)

97 -CH2-CHs (methylene carbon penultimate to
' terminal methyl)

14.1 -CHs (terminal methyl carbon, C24)

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Methyl cis-15-tetracosenoate exhibits characteristic absorption bands

for its functional groups.

Table 3: FTIR Spectral Data
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Wavenumber (cm~?) Vibration Functional Group
~3005 C-H stretch =C-H (vinylic)

2925, 2854 C-H stretch -CHz, -CHs (aliphatic)
1743 C=0 stretch Ester carbonyl

1465 C-H bend -CH:- (scissoring)
1435 C-H bend -O-CHs (asymmetric)
1170 C-O stretch Ester

~722 C-H bend -(CH2)n- (rocking)

Biological Significance and Signaling Pathways

Methyl cis-15-tetracosenoate, as the methyl ester of nervonic acid, is intrinsically linked to the
biological roles of this very-long-chain monounsaturated fatty acid. Nervonic acid is a key
component of sphingomyelin in the myelin sheath, which is essential for the proper functioning
of the central and peripheral nervous systems.[4]

Role in Neurological Health

Deficiencies in nervonic acid have been associated with demyelinating diseases such as
multiple sclerosis and adrenoleukodystrophy.[7] Supplementation with nervonic acid or its
derivatives may support remyelination and improve neurological function.

Cellular Signaling Pathways

Recent studies suggest that nervonic acid and its esters can modulate cellular signaling
pathways involved in neuronal survival, differentiation, and inflammation. One of the key
pathways implicated is the PI3K/Akt signaling pathway. This pathway is crucial for cell growth,
proliferation, and survival in various cell types, including neurons.

Activation of the PI3K/Akt pathway by nervonic acid can lead to the phosphorylation of
downstream targets that promote neuronal survival and inhibit apoptosis.
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Caption: Potential modulation of the PI3K/Akt signaling pathway by Nervonic Acid.
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Applications in Drug Development

The unique properties of Methyl cis-15-tetracosenoate and its parent compound, nervonic
acid, make them interesting candidates for drug development, particularly in the context of
neurodegenerative diseases. Its ability to be incorporated into neuronal cell membranes and its
potential to modulate key signaling pathways suggest therapeutic potential for:

e Multiple Sclerosis: By promoting remyelination.
» Adrenoleukodystrophy: By addressing the deficiency in very-long-chain fatty acids.

o Other Neurodegenerative Disorders: By providing neuroprotective effects through pathways
like PI3K/AKkt.

Further research is required to fully elucidate the mechanisms of action and to develop
effective therapeutic strategies based on Methyl cis-15-tetracosenoate.

Conclusion

Methyl cis-15-tetracosenoate is a structurally significant long-chain fatty acid methyl ester
with important biological roles, primarily linked to its precursor, nervonic acid. This technical
guide has provided a detailed overview of its chemical and physical properties, along with
protocols for its synthesis and analysis. The elucidation of its interaction with cellular signaling
pathways, such as the PI3K/Akt pathway, opens new avenues for research and development in
the field of neurology and drug discovery. The data and protocols presented herein are
intended to serve as a valuable resource for scientists and researchers working with this
important biomolecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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